Cas no 1111106-42-3 (5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one)

• Product Name: 5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one
• CAS No: 1111106-42-3
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• MDL: MFCD11876477
• CID: 2606659
• PubChem ID: 53217989
• Update Time: 2025-05-20

5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one
• MFCD11876477
• 5-(Naphthalen-1-yl)pyridin-2-ol
• 2-Hydroxy-5-(naphthalen-1-yl)pyridine, 95%
• 1111106-42-3
• 2-Hydroxy-5-(naphthalen-1-yl)pyridine
• 5-naphthalen-1-yl-1H-pyridin-2-one

• MDL： MFCD11876477
• Inchi： 1S/C15H11NO/c17-15-9-8-12(10-16-15)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,16,17)
• InChI Key： YMTQWJXRZAMJMU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 221.084063974Da
• Monoisotopic Mass: 221.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one

5-(4-Methylnaphthalen-1-yl)-1H-pyridin-2-one: A Comprehensive Overview

The compound 5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one, identified by the CAS number 1111106-42-3, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridinones, which are known for their versatile applications in drug design and material science. The structure of this molecule comprises a pyridinone ring fused with a naphthalene moiety, where the naphthalene group is substituted with a methyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting subject for further exploration.

Recent studies have highlighted the importance of pyridinone derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the naphthalene ring in 5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one introduces aromaticity and planarity, which are crucial for molecular interactions in biological systems. The methyl substitution at the 4-position of the naphthalene ring further enhances the molecule's stability and bioavailability, making it a promising candidate for drug discovery.

From a synthetic perspective, the preparation of 5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one involves a series of well-established organic reactions, including Friedel-Crafts alkylation and cyclization processes. Researchers have optimized these reactions to achieve high yields and purity, ensuring that the compound is readily available for further studies. The synthesis pathway also allows for functional group modifications, enabling the exploration of structural analogs with varying substituents on both the pyridinone and naphthalene moieties.

In terms of pharmacological activity, 5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one has shown potential as an inhibitor of several key enzymes involved in cellular signaling pathways. For instance, recent research has demonstrated its ability to modulate protein kinase activity, which is a critical target in cancer therapy. Additionally, this compound exhibits moderate anti-inflammatory properties, suggesting its potential application in treating inflammatory diseases.

The environmental impact of 5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one has also been a topic of interest. Studies on its biodegradation and toxicity profiles indicate that it is relatively non-toxic to aquatic organisms under standard laboratory conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 5-(4-methylnaphthalen-1-yl)-1H-pyridin-2-one, with its unique structure and diverse functional properties, represents a valuable addition to the arsenal of compounds available for chemical research and pharmaceutical development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of molecular interactions and therapeutic interventions.